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Compound of Interest

Compound Name: PNU-120596

Cat. No.: B1678922 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction PNU-120596 is a potent and selective positive allosteric modulator (PAM) for the

α7 subtype of neural nicotinic acetylcholine receptors (nAChRs) with an EC50 of 216 nM.[1][2]

It shows no significant activity at α4β2, α3β4, and α9α10 nAChR subtypes.[1][3] This

compound is a valuable tool for in vitro and in vivo studies investigating the cholinergic

regulation of neurotransmitter release and is being explored for its therapeutic potential in

psychiatric and neurological disorders.[4][5] PNU-120596 has been shown to cross the blood-

brain barrier.[3] Proper preparation of a stock solution is the first critical step for obtaining

reliable and reproducible experimental results. This document provides a detailed protocol for

the preparation, storage, and handling of PNU-120596 stock solutions.

I. Chemical and Physical Properties
A summary of the key chemical and physical properties of PNU-120596 is provided below.
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Property Value Reference(s)

Molecular Formula C₁₃H₁₄ClN₃O₄ [1][3][4][5]

Molecular Weight 311.72 g/mol [1][3][4]

Appearance White to gray solid [3][5]

Purity ≥98% (HPLC) [1]

CAS Number 501925-31-1 [1][3]

II. Solubility and Storage
The solubility and stability of PNU-120596 are critical for the preparation and storage of stock

solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent.

Solvent
Maximum
Concentration

Storage of
Solid

Storage of
Stock Solution
(in DMSO)

Reference(s)

DMSO
Up to 100 mM

(31.17 mg/mL)

Desiccate at

+4°C or store at

-20°C for up to 3

years

Aliquot and store

at -20°C for up to

3 months or

-80°C for up to 2

years.

[1][5]

Water Insoluble N/A N/A [2]

Ethanol Insoluble N/A N/A [2]

Note:Hygroscopic DMSO can impact the solubility of PNU-120596; it is recommended to use

newly opened DMSO.[5] For long-term storage of the stock solution, it is advisable to use it

within a year if stored at -20°C and within two years if stored at -80°C.[5]

III. Experimental Protocols
A. Preparation of a 10 mM PNU-120596 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PNU-120596 in DMSO.
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Materials:

PNU-120596 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Weighing the Compound:

Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

Carefully weigh out the desired amount of PNU-120596 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 3.117 mg of PNU-120596 (Molecular Weight:

311.72 g/mol ).

Dissolving the Compound:

Add the appropriate volume of DMSO to the vial containing the PNU-120596 powder. To

continue the example, add 1 mL of DMSO.

Tightly cap the vial and vortex thoroughly until the compound is completely dissolved. The

solution should be clear and colorless.[3]

If dissolution is slow, gentle warming or sonication may be used to aid the process.[5]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C or -80°C.[5]

B. Molarity Calculations for Stock Solution Preparation

To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

The following table provides the required mass of PNU-120596 for different volumes and

concentrations.

Desired Concentration Volume of DMSO
Mass of PNU-120596 to
Weigh

1 mM 1 mL 0.3117 mg

5 mM 1 mL 1.559 mg

10 mM 1 mL 3.117 mg

50 mM 1 mL 15.586 mg

100 mM 1 mL 31.172 mg

IV. Diagrams
Workflow for PNU-120596 Stock Solution Preparation
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Preparation

Storage

1. Weigh PNU-120596 Powder

2. Add Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing PNU-120596 stock solution.

Signaling Pathway Context: Modulation of α7 nAChR

PNU-120596 acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, a

ligand-gated ion channel.
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Caption: PNU-120596 enhances α7 nAChR signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PNU-
120596 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678922#how-to-prepare-pnu-120596-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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